(2S,3S)-1-ethyl-2,3-diphenylaziridine

• CAS No.: 65446-30-2
• Molecular Formula: C16H17N
• Molecular Weight: 223.31 g/mol
• IUPAC Name: (2S,3S)-1-ethyl-2,3-diphenylaziridine
• InChI: InChI=1S/C16H17N/c1-2-17-15(13-9-5-3-6-10-13)16(17)14-11-7-4-8-12-14/h3-12,15-16H,2H2,1H3/t15-,16-/m0/s1
• InChI Key: KLAITHHAUIQRMM-HOTGVXAUSA-N
• Isomeric SMILES: CCN1[C@H]([C@@H]1C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: CCN1C(C1C2=CC=CC=C2)C3=CC=CC=C3

Description

(2S,3S)-1-Ethyl-2,3-diphenylaziridine is a chiral aziridine derivative characterized by a three-membered nitrogen-containing ring substituted with an ethyl group at position 1 and phenyl groups at positions 2 and 2. Its stereochemistry (2S,3S) confers distinct reactivity and physical properties, making it valuable in asymmetric synthesis and pharmaceutical intermediates.

Comparison with Similar Compounds

Comparison with Similar Aziridine Derivatives

Structural and Functional Group Variations

Aziridines are highly strained rings, and substituents significantly influence their stability, reactivity, and applications. Below is a comparison with key analogs:

Table 1: Comparison of Aziridine Derivatives

Compound Name	CAS Number	Molecular Formula	Substituents (Positions)	Key Features
(2S,3S)-1-Ethyl-2,3-diphenylaziridine	Not provided	C₁₆H₁₇N	1-Ethyl, 2-Ph, 3-Ph (S,S)	Chiral center, potential for asymmetric catalysis; strained ring reactivity
cis-1-Isopropyl-2,3-diphenylaziridine	71653-80-0	C₁₇H₁₉N	1-Isopropyl, 2-Ph, 3-Ph (cis)	Increased steric bulk; reduced ring strain compared to ethyl analog
2-Ethyl-3-methylpyrazine	15707-23-0	C₇H₁₀N₂	Heterocyclic (pyrazine)	Non-aziridine; aromatic N-heterocycle with distinct applications in flavors

Stereochemical and Reactivity Differences

• Steric Effects : The ethyl group in (2S,3S)-1-ethyl-2,3-diphenylaziridine introduces moderate steric hindrance, whereas the isopropyl group in the cis-1-isopropyl analog (CAS 71653-80-0) further restricts nucleophilic attack on the aziridine ring .
• Ring Strain : Aziridines inherently exhibit high ring strain. Ethyl substituents may slightly stabilize the ring compared to smaller groups (e.g., methyl), but less than bulkier substituents like isopropyl.
• Chirality: The (2S,3S) configuration enables enantioselective reactions, a feature absent in non-chiral analogs like 2-ethyl-3-methylpyrazine (CAS 15707-23-0) .

Q & A

Q. What stereoselective synthesis methods are validated for (2S,3S)-1-ethyl-2,3-diphenylaziridine?

The synthesis of chiral aziridines like (2S,3S)-1-ethyl-2,3-diphenylaziridine typically employs asymmetric catalysis or chiral auxiliaries. For example, the Staudinger reaction between imines and activated carbonyl compounds under stereocontrolled conditions has been adapted for aziridine synthesis. Key steps include:

• Chiral resolution : Use of enantiopure starting materials (e.g., (2R,3S)-configured precursors) to ensure stereochemical fidelity .
• Kinetic resolution : Separation of enantiomers via HPLC with chiral stationary phases (e.g., cellulose-based columns) to isolate the (2S,3S) configuration .
• Characterization : Confirm stereochemistry via X-ray crystallography (XRD) or NOESY NMR to validate spatial arrangement of substituents .

Q. How can the stereochemical purity of this compound be verified experimentally?

• XRD analysis : Resolve absolute configuration by single-crystal X-ray diffraction, which provides unambiguous spatial data for the ethyl and phenyl groups .
• Vibrational Circular Dichroism (VCD) : Compare experimental and computed spectra to confirm enantiomeric excess (ee) ≥98% .
• Chiral HPLC : Use columns like Chiralpak IA/IB with hexane/isopropanol gradients to separate diastereomers and quantify ee .

Q. What are the critical safety considerations for handling aziridine derivatives in laboratory settings?

• Reactivity hazards : Aziridines are strained three-membered rings prone to ring-opening reactions. Avoid contact with strong acids, bases, or oxidizing agents (e.g., KMnO₄) to prevent exothermic decomposition .
• Personal protective equipment (PPE) : Use nitrile gloves, fume hoods, and sealed containers to minimize inhalation/contact risks .
• Emergency protocols : Neutralize spills with inert adsorbents (e.g., vermiculite) and dispose via hazardous waste channels compliant with EPA/DOT regulations .

Advanced Research Questions

Q. How do steric and electronic effects of the 2,3-diphenyl substituents influence aziridine ring reactivity?

• Steric effects : The bulky phenyl groups restrict nucleophilic attack to the less hindered ethyl-substituted nitrogen, favoring regioselective ring-opening at N1. Computational studies (DFT) show increased activation energy for reactions at C2/C3 due to steric hindrance .
• Electronic effects : Electron-withdrawing phenyl groups stabilize the ring via conjugation, reducing susceptibility to electrophilic attack. This is evidenced by slower reaction rates with H₂O compared to unsubstituted aziridines .

Q. What contradictions exist in reported synthetic yields for this compound, and how can they be resolved?

• Data discrepancies : Literature reports varying yields (40–75%) for the same synthetic route. Potential causes include:
  • Epimerization during purification : Improper pH control in aqueous workup can lead to partial racemization, reducing ee and yield .
  • Catalyst deactivation : Trace moisture or oxygen in reaction systems may poison chiral catalysts (e.g., Jacobsen’s salen complexes), necessitating rigorous inert conditions .
• Resolution strategies : Optimize reaction parameters (temperature, solvent polarity) via Design of Experiments (DoE) and validate purity with orthogonal techniques (HPLC, MS) .

Q. What methodological frameworks are recommended for studying aziridine ring-opening kinetics?

• Stopped-flow spectroscopy : Monitor rapid ring-opening reactions (e.g., with thiols or amines) in real-time to derive rate constants (k) and activation parameters (ΔH‡, ΔS‡) .
• Isotopic labeling : Use ¹⁵N-labeled aziridines to track regioselectivity in ring-opening pathways via NMR .
• Computational modeling : Apply DFT (B3LYP/6-311+G(d,p)) to simulate transition states and predict regiochemical outcomes .

Q. How does the (2S,3S) configuration impact biological activity in comparative studies?

• Enzyme inhibition : The stereochemistry influences binding affinity to chiral targets (e.g., proteases). For example, (2S,3S) enantiomers show 10-fold higher IC₅₀ values than (2R,3R) counterparts in trypsin inhibition assays due to complementary spatial matching .
• Pharmacokinetics : Configuration affects metabolic stability; (2S,3S) isomers exhibit longer half-lives in vivo due to reduced CYP450-mediated oxidation .

Methodological Notes

• Data validation : Cross-reference experimental results with crystallographic databases (e.g., CCDC) and computational models to resolve stereochemical ambiguities .
• Contradiction analysis : Apply triangulation (e.g., XRD + VCD + HPLC) to reconcile conflicting data and ensure methodological rigor .